2-{[1-(1H-1,3-benzodiazole-5-carbonyl)piperidin-4-yl]methyl}-6-methyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(3H-benzimidazole-5-carbonyl)piperidin-4-yl]methyl]-6-methylpyridazin-3-one
• InChI: InChI=1S/C19H21N5O2/c1-13-2-5-18(25)24(22-13)11-14-6-8-23(9-7-14)19(26)15-3-4-16-17(10-15)21-12-20-16/h2-5,10,12,14H,6-9,11H2,1H3,(H,20,21)
• InChI Key: FCPOAXANZCTPJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CCN(CC2)C(=O)C3=CC4=C(C=C3)N=CN4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• CAS No.: 2097891-77-3

Description

The compound is a derivative of benzimidazole and pyridazinone. Benzimidazole derivatives are known to have significant importance as chemotherapeutic agents in diverse clinical conditions. They have been synthesized in plenty and exert excellent bioactivity against many ailments with outstanding bioavailability, safety, and stability profiles.

Molecular Structure Analysis

The compound consists of a benzimidazole moiety and a pyridazinone moiety. Benzimidazole, alternatively known as 1H-benzimidazole and 1,3-benzodiazole, consists of a benzene ring fused with a five-membered imidazole ring.

Scientific Research Applications

Metabolism and Disposition Studies

Compounds like SB-649868, a novel orexin 1 and 2 receptor antagonist, have been studied for their disposition and metabolism in humans, showing significant insights into pharmacokinetics and metabolism pathways. For instance, SB-649868 is extensively metabolized with principal routes involving oxidation and significant excretion via feces, highlighting the importance of understanding compound metabolism for therapeutic application development (Renzulli et al., 2011).

Drug Interactions and Safety

Interactions between health supplements and prescription medications, such as the interaction between kava and alprazolam leading to a semicomatose state, underscore the need for thorough research on potential interactions and safety profiles of new compounds. This is vital for predicting adverse reactions and ensuring patient safety (Almeida & Grimsley, 1996).

Bioavailability Enhancement

The bioavailability enhancement properties of compounds like piperine from black pepper (Piper nigrum L.) have been researched, particularly their impact when co-administered with vitamins and minerals. This research demonstrates potential applications in improving the absorption and efficacy of nutrients and drugs, thus optimizing therapeutic outcomes (Fernández-Lázaro et al., 2020).

Antifungal Applications

Sertaconazole, an antimycotic with a chemical structure incorporating elements similar to the queried compound, has been evaluated for its therapeutic efficacy and safety in treating cutaneous dermatophytosis and Pityriasis versicolor. These studies indicate its potent antifungal activity and excellent safety profile, contributing to advancements in topical therapy for fungal infections (Pedragosa et al., 1992; Nasarre et al., 1992).